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Introduction
Autotaxin (ATX), also known as ectonucleotide pyrophosphatase/phosphodiesterase 2

(ENPP2), is a secreted enzyme that plays a crucial role in cell proliferation, migration, and

survival.[1][2] It is a lysophospholipase D that catalyzes the hydrolysis of

lysophosphatidylcholine (LPC) to produce the bioactive lipid mediator, lysophosphatidic acid

(LPA).[1][3] The ATX-LPA signaling axis is implicated in a variety of physiological and

pathological processes, including embryonic development, inflammation, fibrosis, and cancer.

[2][4] Consequently, the development of potent and specific ATX inhibitors is a significant area

of interest for therapeutic intervention.

The Amplex Red assay provides a sensitive and robust method for quantifying ATX activity and

evaluating the potency of its inhibitors.[5][6] This fluorescence-based assay is a coupled

enzymatic reaction that indirectly measures the production of choline, a byproduct of LPC

hydrolysis by ATX.[6][7] The choline is oxidized by choline oxidase to produce hydrogen

peroxide (H₂O₂), which, in the presence of horseradish peroxidase (HRP), reacts with the

Amplex Red reagent (10-acetyl-3,7-dihydroxyphenoxazine) to generate the highly fluorescent

product, resorufin.[7][8] The resulting fluorescence is directly proportional to the ATX activity,

allowing for the quantification of enzyme inhibition.
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Autotaxin is a key enzyme in the production of extracellular LPA.[1] LPA exerts its biological

effects by binding to a family of G protein-coupled receptors (GPCRs), known as LPA receptors

(LPAR1-6).[2][3] Activation of these receptors initiates a cascade of downstream signaling

events that regulate a wide range of cellular responses.
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Figure 1: The Autotaxin-LPA signaling cascade.

Principle of the Amplex Red Assay for Autotaxin
Activity
The Amplex Red assay for autotaxin is a coupled enzymatic assay that results in a fluorescent

signal proportional to the amount of choline produced by ATX activity.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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